2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C17H17BrN2O3
• Molecular Weight: 377.2 g/mol
• IUPAC Name: 2-bromo-N-[4-(2-methoxyethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C17H17BrN2O3/c1-23-11-10-19-16(21)12-6-8-13(9-7-12)20-17(22)14-4-2-3-5-15(14)18/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: OVZNTFQOCYVBGC-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Br

Description

2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide, also known as BME-001, is a novel compound that has gained attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the benzamide family and has a molecular weight of 435.33 g/mol.

Mechanism of Action

The mechanism of action of 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide is not fully understood. However, it has been suggested that 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide can inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins. This inhibition can lead to the suppression of tumor growth and angiogenesis. 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has also been found to activate the ERK1/2 pathway, which plays a crucial role in cell proliferation and survival.
Biochemical and Physiological Effects:
2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been found to have various biochemical and physiological effects. It can inhibit the activity of MMPs, which can lead to the suppression of tumor growth and angiogenesis. 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide can also induce apoptosis in cancer cells, leading to their death. Additionally, 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide can activate the ERK1/2 pathway, which plays a crucial role in cell proliferation and survival. 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has also been found to have neuroprotective effects, which can potentially be used to treat neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in lab experiments is its potential therapeutic applications. 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has shown promising results in various scientific research studies and can potentially be used to treat various diseases. Additionally, 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been found to have low toxicity, making it a safe compound to use in lab experiments.
One of the limitations of using 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in lab experiments is its limited solubility in water. This can make it difficult to administer the compound in certain experiments. Additionally, further studies are needed to fully understand the mechanism of action of 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide.

Future Directions

There are several future directions for the research on 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide. One direction is to further investigate the mechanism of action of 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide. This will provide a better understanding of how 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide works and can potentially lead to the development of more effective therapeutic applications.
Another direction is to investigate the potential of 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in combination with other drugs. This can potentially enhance the therapeutic effects of 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide and lead to more effective treatments for various diseases.
Furthermore, more studies are needed to investigate the potential of 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in treating neurodegenerative diseases. This can potentially lead to the development of new therapies for these diseases, which currently have limited treatment options.
Conclusion:
In conclusion, 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide is a novel compound that has gained attention in the field of scientific research due to its potential therapeutic applications. It has shown promising results in various scientific research studies and can potentially be used to treat various diseases. Further studies are needed to fully understand the mechanism of action of 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide and to investigate its potential in combination with other drugs. Additionally, more studies are needed to investigate the potential of 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in treating neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide involves the reaction of 2-bromo-4'-nitroacetanilide with 4-aminobenzamidine in the presence of potassium carbonate and 2-methoxyethylamine. The resulting product is then treated with trifluoroacetic acid to obtain 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in high yield and purity.

Scientific Research Applications

2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has shown promising results in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic activities. 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has also been shown to inhibit the growth of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. Additionally, 2-bromo-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been found to have neuroprotective effects and can potentially be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease.